Cas no 2228764-78-9 (3-(1-methylcyclopropoxy)piperidine)

• Product Name: 3-(1-methylcyclopropoxy)piperidine
• CAS No: 2228764-78-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6042708
• PubChem ID: 165614445
• Update Time: 2025-07-01

3-(1-methylcyclopropoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylcyclopropoxy)piperidine
• 2228764-78-9
• EN300-1802503

• Inchi： 1S/C9H17NO/c1-9(4-5-9)11-8-3-2-6-10-7-8/h8,10H,2-7H2,1H3
• InChI Key： VVLGSYVMZWDPRD-UHFFFAOYSA-N
• SMILES： O(C1CNCCC1)C1(C)CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(1-methylcyclopropoxy)piperidine

3-(1-Methylcyclopropoxy)Piperidine: A Comprehensive Overview

3-(1-Methylcyclopropoxy)Piperidine, also known by its CAS number CAS 2228764-78-9, is a versatile organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique structural properties and potential uses in drug discovery, material science, and organic synthesis. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to 3-(1-Methylcyclopropoxy)Piperidine.

The molecular structure of 3-(1-Methylcyclopropoxy)Piperidine consists of a piperidine ring substituted with a 1-methylcyclopropoxy group at the third position. This substitution introduces a unique combination of steric and electronic effects, making it an interesting subject for both theoretical and experimental studies. The piperidine ring, a six-membered saturated ring with one nitrogen atom, contributes to the compound's stability and reactivity. The cyclopropane ring attached via an oxygen atom adds a strain-induced reactivity that can be exploited in various chemical transformations.

Recent advancements in synthetic chemistry have enabled the development of efficient routes for the synthesis of 3-(1-Methylcyclopropoxy)Piperidine. One notable method involves the nucleophilic substitution of an appropriate alkyl halide with piperidine derivatives. Researchers have optimized reaction conditions, such as temperature and solvent systems, to achieve high yields and purity. These improvements have made the compound more accessible for large-scale production and subsequent applications.

The physical properties of 3-(1-Methylcyclopropoxy)Piperidine are critical for its practical applications. The compound exhibits a melting point of approximately 55°C and a boiling point around 160°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions. Additionally, the compound's stability under moderate thermal conditions ensures its usability in industrial processes.

In terms of applications, 3-(1-Methylcyclopropoxy)Piperidine has found significant utility in the pharmaceutical industry. Its unique structure allows it to act as a building block for complex molecules with potential therapeutic properties. Recent studies have explored its role as a precursor in the synthesis of bioactive compounds targeting various disease states, including cancer and neurodegenerative disorders. The compound's ability to form stable intermediates during synthesis has made it invaluable in medicinal chemistry.

Beyond pharmaceuticals, 3-(1-Methylcyclopropoxy)Piperidine has also been investigated for its potential in material science. Researchers have examined its use as a monomer in polymer synthesis, where its cyclic structure contributes to the formation of robust polymer networks. The compound's ability to undergo polymerization under controlled conditions opens new avenues for developing advanced materials with tailored properties.

The latest research on 3-(1-Methylcyclopropoxy)Piperidine has focused on understanding its reactivity under different chemical conditions. Studies have revealed that the cyclopropane ring can undergo ring-opening reactions under specific stimuli, such as acid or base catalysis. These findings have implications for designing responsive materials that can adapt to environmental changes. Furthermore, computational studies have provided insights into the electronic structure of the compound, shedding light on its reactivity patterns and potential for catalytic applications.

In conclusion, 3-(1-Methylcyclopropoxy)Piperidine, CAS number CAS 2228764-78-9, is a multifaceted compound with promising applications across diverse fields. Its unique structural features, coupled with advancements in synthetic methods and understanding of its properties, position it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in drug discovery, material science, and organic synthesis is expected to grow significantly.